Cas no 2137588-36-2 ([3-(2-Chloro-4-fluorophenyl)pyrrolidin-3-yl]methanol)

• Product Name: [3-(2-Chloro-4-fluorophenyl)pyrrolidin-3-yl]methanol
• CAS No: 2137588-36-2
• MF: C₁₁H₁₃ClFNO
• MW: 229.678425550461
• CID: 5259080
• Update Time: 2025-07-19

[3-(2-Chloro-4-fluorophenyl)pyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(2-chloro-4-fluorophenyl)pyrrolidin-3-yl]methanol
• 3-Pyrrolidinemethanol, 3-(2-chloro-4-fluorophenyl)-
• [3-(2-Chloro-4-fluorophenyl)pyrrolidin-3-yl]methanol

• Inchi： 1S/C11H13ClFNO/c12-10-5-8(13)1-2-9(10)11(7-15)3-4-14-6-11/h1-2,5,14-15H,3-4,6-7H2
• InChI Key： UBZRMISHDQJASA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CO)CNCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.7
• Topological Polar Surface Area: 32.299

Additional information on [3-(2-Chloro-4-fluorophenyl)pyrrolidin-3-yl]methanol

Introduction to [3-(2-Chloro-4-fluorophenyl)pyrrolidin-3-yl]methanol (CAS No. 2137588-36-2)

[3-(2-Chloro-4-fluorophenyl)pyrrolidin-3-yl]methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2137588-36-2, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both fluorine and chlorine substituents in the aromatic ring, combined with the pyrrolidinyl moiety, contributes to its unique chemical properties and reactivity.

The molecular framework of [3-(2-Chloro-4-fluorophenyl)pyrrolidin-3-yl]methanol consists of a pyrrolidine ring linked to a hydroxymethyl group, with a substituted phenyl ring attached at the 3-position of the pyrrolidine. This arrangement facilitates various chemical modifications and interactions, making it a valuable scaffold for medicinal chemistry. The 2-chloro-4-fluorophenyl group is particularly noteworthy, as halogenated aromatic compounds are frequently employed in drug design due to their enhanced binding affinity and metabolic stability.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific biological pathways. [3-(2-Chloro-4-fluorophenyl)pyrrolidin-3-yl]methanol has been explored as a potential lead compound in this context. Its structural motif is reminiscent of known pharmacophores that interact with enzymes and receptors involved in disease processes. For instance, the pyrrolidinyl ring can mimic the conformational flexibility of natural substrates, while the hydroxymethyl group provides a site for hydrogen bonding interactions.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that structurally related compounds exhibit activity against enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are implicated in conditions like depression and Parkinson's disease. The fluorine atom in the phenyl ring enhances lipophilicity, improving blood-brain barrier penetration, which is crucial for central nervous system (CNS) drug discovery.

Furthermore, [3-(2-Chloro-4-fluorophenyl)pyrrolidin-3-yl]methanol has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of numerous diseases, including cancer and autoimmune disorders. The compound's ability to modulate inflammatory pathways may be attributed to its interaction with transcription factors and signaling molecules involved in immune responses. Preclinical studies have demonstrated promising results in reducing pro-inflammatory cytokine production, suggesting its therapeutic potential.

The synthesis of [3-(2-Chloro-4-fluorophenyl)pyrrolidin-3-yl]methanol involves multi-step organic reactions that require precise control over reaction conditions. Key steps include nucleophilic substitution reactions to introduce the pyrrolidinyl moiety and protecting group strategies to safeguard reactive sites during synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic ring structure efficiently.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of [3-(2-Chloro-4-fluorophenyl)pyrrolidin-3-yl]methanol with biological targets. These studies predict favorable interactions with key residues in enzymes and receptors, providing insights into its mechanism of action. Additionally, virtual screening techniques have been used to identify derivatives with enhanced potency and selectivity.

The pharmacokinetic profile of this compound is another critical area of investigation. Factors such as solubility, stability, and metabolic clearance determine its bioavailability and therapeutic efficacy. Experimental data indicate that modifications to the hydroxymethyl group can significantly influence these properties. For example, etherification or esterification may improve solubility while maintaining biological activity.

In conclusion, [3-(2-Chloro-4-fluorophenyl)pyrrolidin-3-yl]methanol (CAS No. 2137588-36-2) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery efforts aimed at treating neurological disorders and inflammation-related diseases. Continued investigation into its synthesis, pharmacology, and computational modeling will likely yield novel therapeutic agents with significant clinical impact.